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Compound of Interest

Compound Name: 2-Amino-6-hydroxy-quinoline

CAS No.: 90417-15-5

Cat. No.: B1290474

Get Quote

Welcome to the technical support center for 2-Amino-6-hydroxy-quinoline. This guide is

designed for researchers, scientists, and drug development professionals to provide in-depth,

practical solutions to common solubility challenges encountered during experimentation. By

understanding the physicochemical properties of this compound, you can effectively navigate

and troubleshoot solubility issues, ensuring the integrity and success of your research.

Frequently Asked Questions (FAQs)
Q1: What are the fundamental physicochemical
properties of 2-Amino-6-hydroxy-quinoline that
influence its solubility?
A1: The solubility of 2-Amino-6-hydroxy-quinoline is governed by its molecular structure,

which includes a quinoline core, an amino group, and a hydroxyl group.

Quinoline Core: The bicyclic aromatic quinoline ring system is inherently hydrophobic,

contributing to poor solubility in aqueous solutions.[1]
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Amino and Hydroxyl Groups: The presence of a polar amino (-NH2) group and a hydroxyl (-

OH) group allows for hydrogen bonding. These functional groups are expected to enhance

solubility in polar solvents.[1]

Amphoteric Nature: The amino group (a weak base) and the hydroxyl group (a weak acid)

give the molecule amphoteric properties. This means its charge state, and therefore its

solubility, is highly dependent on the pH of the solution.
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Property Predicted/Reported Value Implication for Solubility

Molecular Weight 160.17 g/mol [2]
Relatively low, which can be

favorable for solubility.

pKa

The amino group is basic, and

the hydroxyl group is acidic.

Specific pKa values are not

readily available in the

searched literature, but based

on similar structures like 6-

hydroxyquinoline (pKa ~5.15

and 8.90), we can infer a

complex pH-dependent

solubility profile.[3][4]

Solubility will be lowest at its

isoelectric point and will

increase in acidic or basic

conditions due to salt

formation.

Predicted logP

Not explicitly found for this

specific isomer, but related

quinoline derivatives have

varying logP values. For

example, the parent quinoline

has a logP of ~2.0, indicating

some lipophilicity.[5] The

presence of polar amino and

hydroxyl groups would

decrease the logP compared

to the parent quinoline.

A moderate logP suggests that

both aqueous and organic

solubility will be limited and

require careful solvent

selection.

Predicted Water Solubility

Predicted to be sparingly

soluble in water.[1] For a

similar compound, 2-

aminoquinoline, the predicted

water solubility is 0.92 g/L.[6]

Direct dissolution in neutral

aqueous buffers like PBS will

likely be challenging.

Q2: I'm observing precipitation when I add my 2-Amino-
6-hydroxy-quinoline stock solution (dissolved in DMSO)
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to my aqueous cell culture medium. What's happening
and how can I prevent it?
A2: This is a classic case of the "solvent-shifting effect."[4] Your compound is likely highly

soluble in a polar aprotic solvent like Dimethyl Sulfoxide (DMSO). However, when this

concentrated DMSO stock is diluted into an aqueous buffer (like cell culture media), the DMSO

concentration rapidly decreases. The compound is then exposed to a solvent system (primarily

water) in which it is poorly soluble, causing it to precipitate out of solution.

Troubleshooting Workflow for Solvent-Shifting Precipitation:
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Precipitation observed upon adding DMSO stock to aqueous media

Is the final DMSO concentration in the media > 1%?

High DMSO concentration may be toxic to cells.
Reduce the stock concentration and increase the volume added, 

keeping the final DMSO concentration low.

Yes

Is the final concentration of the compound above its aqueous solubility limit?

No

Lower the final concentration of the compound in the experiment.

Yes

Consider alternative formulation strategies.

No

Precipitation Resolved

Use a co-solvent system.
Prepare the stock in a mixture of DMSO and a more aqueous-miscible solvent like ethanol.

Utilize pH modification.
Adjust the pH of the final aqueous solution to ionize the compound and increase solubility.

Employ solubilizing excipients.
Consider using cyclodextrins or other carriers.

Click to download full resolution via product page

Caption: Troubleshooting workflow for precipitation issues.
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Q3: What are the best solvents for preparing a stock
solution of 2-Amino-6-hydroxy-quinoline?
A3: For preparing a concentrated stock solution, polar aprotic solvents are generally the most

effective.

Recommended: Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are excellent

choices as they can effectively solvate the polar functional groups and the aromatic system.

[1]

Potentially Useful: Polar protic solvents like ethanol and methanol can also be used,

facilitated by hydrogen bonding interactions, although they may not achieve the same high

concentrations as DMSO or DMF.[1]

Not Recommended: Non-polar solvents such as hexane and toluene are generally

unsuitable due to the high polarity of the amino and hydroxyl groups.[1]

Step-by-Step Protocol for Preparing a 10 mM DMSO Stock Solution:

Weigh the Compound: Accurately weigh out 1.602 mg of 2-Amino-6-hydroxy-quinoline
(MW: 160.17 g/mol ).

Add Solvent: Add 1 mL of high-purity DMSO to the vial containing the compound.

Solubilize: Vortex the solution thoroughly. Gentle warming (e.g., in a 37°C water bath) and

sonication can be used to aid dissolution if necessary. Ensure the compound is completely

dissolved before use.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.[4] Protect from light.[7]

Q4: How can I improve the aqueous solubility of 2-
Amino-6-hydroxy-quinoline for my experiments?
A4: Given its amphoteric nature, pH modification is the most direct and effective strategy to

enhance the aqueous solubility of 2-Amino-6-hydroxy-quinoline.[8]
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Acidic Conditions (pH < ~5): Lowering the pH will protonate the basic amino group, forming a

more water-soluble cationic salt.

Basic Conditions (pH > ~9): Raising the pH will deprotonate the acidic hydroxyl group,

forming a more water-soluble anionic salt.

Experimental Workflow for pH-Dependent Solubility Testing:

Determine Optimal pH for Aqueous Solubility

Prepare a series of buffers with varying pH (e.g., pH 3, 5, 7, 9, 11)

Add an excess of solid 2-Amino-6-hydroxy-quinoline to each buffer

Equilibrate samples (e.g., shake for 24-48 hours at a constant temperature)

Separate undissolved solid (centrifugation or filtration)

Quantify the concentration of the dissolved compound in the supernatant
(e.g., using UV-Vis spectroscopy or HPLC)

Identify pH range with maximum solubility

Click to download full resolution via product page
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Caption: Workflow for determining optimal pH for solubility.

Protocol for Solubility Enhancement via pH Adjustment:

Prepare Buffers: Prepare a range of buffers (e.g., citrate for acidic pH, phosphate for neutral

pH, and carbonate-bicarbonate for basic pH).

Trial Dissolution: Attempt to dissolve a small, known amount of 2-Amino-6-hydroxy-
quinoline in each buffer.

Observation: Visually inspect for complete dissolution.

Application: For your experiment, use a buffer system at the pH that demonstrated the best

solubility, ensuring that this pH is compatible with your experimental system (e.g., cell

viability, enzyme activity).

Q5: Are there other advanced strategies to improve the
solubility of 2-Amino-6-hydroxy-quinoline if pH
modification is not suitable for my assay?
A5: Yes, if altering the pH is not an option, several other formulation strategies can be

employed.

Co-solvents: The use of a mixture of solvents can improve solubility. For instance, a small

percentage of ethanol or polyethylene glycol (PEG) in your aqueous buffer might keep the

compound in solution.[9]

Solubilizing Excipients:

Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with

hydrophobic molecules, effectively encapsulating the poorly soluble part of the compound

and presenting a hydrophilic exterior to the aqueous solvent.[10]

Surfactants: Surfactants can form micelles that encapsulate the compound, increasing its

apparent solubility. However, be cautious as surfactants can interfere with biological

assays.
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Salt Formation: If you can isolate or purchase a salt form of 2-Amino-6-hydroxy-quinoline
(e.g., a hydrochloride or sodium salt), it will likely have significantly higher aqueous solubility

than the free base/acid form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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